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Compound Name: N-Methylpyrrolidone

Cat. No.: B133300 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction N-Methyl-2-pyrrolidone (NMP) is a powerful, polar aprotic organic solvent with a

high boiling point, low viscosity, and excellent chemical and thermal stability.[1][2] It is miscible

with water and most common organic solvents.[3][4] These properties make NMP a highly

effective solvent for a wide range of organic and inorganic compounds, including numerous

polymers and resins.[1][5] Its ability to dissolve high-molecular-weight polymers has led to its

widespread use in various industries, including the manufacturing of lithium-ion batteries,

polymer membranes, coatings, and in pharmaceutical formulations for drug delivery.[2][3][6][7]

This document provides detailed protocols and data for dissolving Polyvinylidene fluoride

(PVDF) and other common polymers using NMP.

Critical Safety Precautions
N-Methylpyrrolidone is classified as a substance of very high concern (SVHC) due to its

reproductive toxicity.[8][9] It may damage an unborn child and can cause serious skin and eye

irritation.[8][10] All handling of NMP must be conducted with strict adherence to safety

protocols.

Engineering Controls: Always handle NMP in a well-ventilated area, preferably under a

chemical fume hood.[8][11]

Personal Protective Equipment (PPE):
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Gloves: Use NMP-resistant gloves such as butyl rubber or laminated

polyethylene/ethylene vinyl alcohol (EVOH).[12] Latex, nitrile, and natural rubber gloves

are not recommended.[10][12]

Eye Protection: Wear tight-fitting chemical safety goggles or a face shield.[10][11]

Lab Coat: A lab coat or protective clothing is required to prevent skin contact.[10]

Handling: Avoid breathing vapors or mists.[8] Do not get NMP in eyes, on skin, or on

clothing.[8] Keep away from heat, open flames, and incompatible materials like strong

oxidizing agents, acids, and bases.[8][10]

Storage: Store in a cool, well-ventilated, locked-up area in a tightly closed container.[8][10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[8]

Applications in Research and Drug Development
NMP's strong solvency makes it invaluable in several high-technology fields:

Lithium-Ion Batteries: NMP is the industry-standard solvent for dissolving the PVDF binder

used to prepare cathode and anode slurries, ensuring a uniform coating of active materials

on the current collectors.[6][9][13]

Polymer Membranes: It is used to dissolve polymers for casting microporous membranes

used in filtration, separation, and biomedical applications.

Pharmaceutical Formulations: NMP acts as a solvent, solubilizer, and penetration enhancer

in drug formulations, particularly for oral and transdermal delivery systems, improving the

bioavailability of poorly soluble active pharmaceutical ingredients (APIs).[3][7][14][15]

Coatings and Paint Stripping: Due to its ability to dissolve a wide range of resins, it is used in

high-temperature coating formulations and as a paint stripper.[1][3]

Solubility of Common Polymers in NMP
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The following table summarizes the solubility of various polymers in NMP. Dissolution can often

be expedited by gentle heating and continuous agitation.
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Polymer
Abbreviatio
n

Solubility in
NMP

Typical
Concentrati
on

Recommen
ded
Temperatur
e (°C)

Key
Application
s & Notes

Polyvinyliden

e fluoride
PVDF Soluble

4-10%

w/v[16]

30 - 70[17]

[18]

Lithium-ion

battery binder

solutions.[6]

Heating

accelerates

dissolution.

Polymethyl

methacrylate
PMMA Soluble

~10% w/v

(1g/10mL)

[19]

25 - 80[18]

[19]

Polymer

blends,

coatings.

Dissolution

can be slow

at room

temperature.

[19]

Polyvinyl

chloride
PVC Soluble Varies

25 - 40[20]

[21]

Used to

enhance

paint

adhesion on

PVC surfaces

by partially

dissolving the

surface.[20]

Polylactic

acid
PLA Soluble Varies 25 - 60

Biomedical

applications,

polymer

blends.[22]

Polystyrene PS Soluble Varies 25

General

polymer

solution

applications.
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Polyethylene PE
Insoluble at

RT

Not

Applicable

> 130-160

(with co-

solvents)[23]

Generally

resistant to

NMP at room

temperature.

[23]

Polypropylen

e
PP

Insoluble at

RT

Not

Applicable

> 160 (with

co-solvents)

[23]

Generally

resistant to

NMP at room

temperature.

[23][24]

Experimental Protocols
Protocol 1: General Procedure for Dissolving Polymers
in NMP
This protocol provides a general workflow for dissolving polymers like PVDF, PMMA, or PLA in

NMP.

Materials and Equipment:

Polymer powder (e.g., PVDF, PMMA)

Anhydrous N-Methylpyrrolidone (NMP)

Glass beaker or flask

Magnetic stirrer and stir bar

Heating mantle or hot plate

Balance

Spatula

Fume hood
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Procedure:

Pre-Drying (Optional but Recommended): Dry the polymer powder in a vacuum oven at a

temperature appropriate for the specific polymer (e.g., 60-80°C for PVDF) for several hours

to remove absorbed moisture, which can affect solution properties.[25]

Preparation: Place the required volume of NMP into a beaker or flask inside a fume hood.

Mixing: Place the beaker on a magnetic stirrer and begin stirring to create a vortex.

Polymer Addition: Slowly add the pre-weighed polymer powder to the stirring NMP in small

portions to prevent clumping.

Heating (Optional): If required, gently heat the mixture using a hot plate or heating mantle.

For PVDF, a temperature of 60-70°C can significantly speed up dissolution.[17][18] Do not

exceed the polymer's thermal degradation temperature or the flash point of NMP (approx.

91°C).[9]

Dissolution: Continue stirring until the polymer is fully dissolved and the solution is

homogeneous and clear. This can take from 20 minutes to several hours depending on the

polymer's molecular weight, concentration, and temperature.[18][25]

Storage: Once cooled to room temperature, transfer the solution to a sealed container. Store

in a cool, dry place. Note that NMP is hygroscopic; tight sealing is essential to prevent

moisture absorption.[25]
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Preparation

Dissolution Process (in Fume Hood)

Final Steps

Dry Polymer Powder
(e.g., 60-80°C)

Slowly Add Polymer to Vortex

Measure Anhydrous NMP

Add NMP to Beaker

Start Magnetic Stirring

Apply Gentle Heat
(Optional, e.g., 60°C)

Continue Stirring Until
Homogeneous

Cool to Room Temperature

Store in Sealed Container
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Step 1: Binder Preparation Step 2: Slurry Mixing

Step 3: Final Preparation

Dissolve PVDF in NMP
(e.g., 5-10 wt% solution)

Add Binder Solution to Dry Mix

Dry Mix Active Material
& Conductive Carbon

Add more NMP to adjust viscosity

Mix until Homogeneous

Degas Slurry (Vacuum)

Ready for Electrode Coating
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NMP Properties Resulting Functions Key Applications

High Polarity
(Dipolar Aprotic)

Excellent Solvency for
Polar Polymers (e.g., PVDF)

High Boiling Point
(~202°C)

Suitable for High-Temp
Processing & Drying

Low Volatility
Stable Process Medium
(Low Evaporation Loss)

Miscible with Water
& Organic Solvents

Useful in Formulations
& as a Cleaning Agent

Li-Ion Battery
Electrode Slurries

Pharmaceutical
Drug Delivery

Polymer Membrane
Casting

Coatings & Paint
Stripping

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. productcatalog.eastman.com [productcatalog.eastman.com]

2. maratek.com [maratek.com]

3. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]

4. NMP Functional Properties - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM
Co.,Ltd） [eschemy.com]

5. N-METHYL-2-PYRROLIDONE (NMP) - Ataman Kimya [atamanchemicals.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b133300?utm_src=pdf-body-img
https://www.benchchem.com/product/b133300?utm_src=pdf-custom-synthesis
https://productcatalog.eastman.com/tds/ProdDatasheet.aspx?product=71103627
https://www.maratek.com/blog/n-methyl-2-pyrrolidone-solvent-applications-and-recovery-of-nmp
https://en.wikipedia.org/wiki/N-Methyl-2-pyrrolidone
https://www.eschemy.com/news/nmp-functional-properties
https://www.eschemy.com/news/nmp-functional-properties
https://www.atamanchemicals.com/n-methyl-2-pyrrolidone-nmp_u32460/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. nanomaterialpowder.com [nanomaterialpowder.com]

7. nbinno.com [nbinno.com]

8. fishersci.com [fishersci.com]

9. researchgate.net [researchgate.net]

10. Mobile [my.chemius.net]

11. carlroth.com [carlroth.com]

12. p65warnings.ca.gov [p65warnings.ca.gov]

13. maratek.com [maratek.com]

14. Effect of N-Methyl-pyrrolidone (NMP) on the Equilibrium Solubility of Meloxicam in
Aqueous Media: Correlation, Dissolution Thermodynamics, and Preferential Solvation - PMC
[pmc.ncbi.nlm.nih.gov]

15. The pharmaceutical solvent N-methyl-2-pyrollidone (NMP) attenuates inflammation
through Krüppel-like factor 2 activation to reduce atherogenesis - PMC
[pmc.ncbi.nlm.nih.gov]

16. KR101663481B1 - Method for puryfing collected nmp solution and manufacturing pvdf-
nmp solution using it - Google Patents [patents.google.com]

17. researchgate.net [researchgate.net]

18. researchgate.net [researchgate.net]

19. researchgate.net [researchgate.net]

20. www2.mst.dk [www2.mst.dk]

21. researchgate.net [researchgate.net]

22. researchgate.net [researchgate.net]

23. researchgate.net [researchgate.net]

24. quora.com [quora.com]

25. echemi.com [echemi.com]

To cite this document: BenchChem. [Application Note: Dissolving PVDF and Other Polymers
with N-Methylpyrrolidone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133300#dissolving-pvdf-and-other-polymers-with-n-
methylpyrrolidone]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://nanomaterialpowder.com/n-methyl-2-pyrrolidone-nmp-solvent-for-lithium-battery-its-applications/
https://www.nbinno.com/article/pharmaceutical-intermediates/high-purity-nmp-pharmaceutical-solvent
https://www.fishersci.com/store/msds?partNumber=BP11724&productDescription=N-METHYLPYRROLIDONE&vendorId=VN00033897&countryCode=US&language=en
https://www.researchgate.net/post/Why_is_NMP_preferred_as_a_solvent_for_PVDF_binder_in_the_battery_community_despite_knowing_that_PVDF_dissolves_in_other_solvents_too
https://my.chemius.net/p/nflZ1l/en/mh/en
https://www.carlroth.com/medias/SDB-4306-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjkzODF8YXBwbGljYXRpb24vcGRmfGFHVXlMMmhsTlM4NU1qSTBNekEwTnpVME56RTRMMU5FUWw4ME16QTJYMGRDWDBWT0xuQmtaZ3xlYmYxZTMxMjEwOWUyYzkwOWY5Yzk1NTBmN2NmYTJjYjk2MTFmN2EzMjQ2NzIzNmY3ZjRhNTFmNTQ5Yjc1NWRj
https://www.p65warnings.ca.gov/sites/default/files/downloads/factsheets/nmp_fact_sheet.pdf
https://www.maratek.com/blog/understanding-nmps-role-in-ev-battery-manufacturing
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609070/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609070/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609070/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363918/
https://patents.google.com/patent/KR101663481B1/en
https://patents.google.com/patent/KR101663481B1/en
https://www.researchgate.net/post/How-can-I-dissolve-PVDF-What-kind-of-solvent-completely-dissolve-PVDF-and-is-not-toxic-I-know-nMP-and-MEK-but-I-dont-want-to-use-anything-toxic
https://www.researchgate.net/post/How_to_dissolve_PVDF_PMMA_What_kind_of_solvent_to_completely_dissolve_PMMA_PVDF
https://www.researchgate.net/post/Whats_the_better_conditions_for_dissolving_the_PMMA_particles_in_NMP_at_room_temperature
https://www2.mst.dk/Udgiv/publications/2018/08/978-87-93710-67-2.pdf
https://www.researchgate.net/publication/287391560_Solubility_parameters_for_determining_optimal_solvents_for_separating_PVC_from_PVC-coated_PET_fibers
https://www.researchgate.net/figure/Dissolution-of-pure-PLA-impact-modifiers-and-blends-70-30-in-NMP-solvent_fig3_357457132
https://www.researchgate.net/post/Which_solvents_can_dissolve_polypropylene_and_polyethylene_at_normal_room_temperature
https://www.quora.com/What-are-the-solvents-for-polypropylene
https://www.echemi.com/community/pvdf-solution-formulation-process_mjart2210271131_14.html
https://www.benchchem.com/product/b133300#dissolving-pvdf-and-other-polymers-with-n-methylpyrrolidone
https://www.benchchem.com/product/b133300#dissolving-pvdf-and-other-polymers-with-n-methylpyrrolidone
https://www.benchchem.com/product/b133300#dissolving-pvdf-and-other-polymers-with-n-methylpyrrolidone
https://www.benchchem.com/product/b133300#dissolving-pvdf-and-other-polymers-with-n-methylpyrrolidone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

